Cas no 19741-30-1 (2-{imidazo[1,2-a]pyridin-2-yl}acetic acid)

• Product Name: 2-{imidazo[1,2-a]pyridin-2-yl}acetic acid
• CAS No: 19741-30-1
• MF: C₉H₈N₂O₂
• MW: 176.172021865845
• MDL: MFCD03434391
• CID: 213978
• PubChem ID: 326089
• Update Time: 2025-11-01

2-{imidazo[1,2-a]pyridin-2-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• Imidazo[1,2-a]pyridine-2-aceticacid
• Imidazo[1,2-a]pyridin-2-yl-acetic acid
• IMIDAZO[1,2-A]PYRIDIN-2-YLACETIC ACID HYDROCHLORIDE
• AC1L6XMJ
• CTK0I1810
• imidazo< 1,2-a> pyridin-2-acetic acid
• Imidazo< 1,2-a> pyridine-2-acetic acid
• NSC296220
• Oprea1_177652
• Oprea1_508953
• SureCN1668031
• Minodronic Impurity 2
• Imidazo[1,2-a]pyridin-2-acetic acid
• imidazol[1,2-A]pyridin-2-yl-acetic acid
• 2-(1,7-diazabicyclo[4.3.0]nona-2,4,6,8-tetraen-8-yl)acetic acid
• 2-(IMIDAZO[1,2-A]PYRIDIN-2-YL)ACETIC ACID
• IMIDAZO[1,2-A]PYRIDINE-2-ACETIC ACID
• 2-imidazo[1,2-a]pyridin-2-ylacetic acid
• 2-{imidazo[1,2-a]pyridin-2-yl}acetic acid
• 7268AH
• AB15435
• Imidazo[1,2-a]pyridin-2-ylacetic acid
• (Imidazo[1,2-a]pyridin-2-yl)acetic acid

• MDL： MFCD03434391
• Inchi： 1S/C9H8N2O2/c12-9(13)5-7-6-11-4-2-1-3-8(11)10-7/h1-4,6H,5H2,(H,12,13)
• InChI Key： NYYYTUHPAJSTQV-UHFFFAOYSA-N
• SMILES： OC(CC1=CN2C=CC=CC2=N1)=O

Computed Properties

• Exact Mass: 176.05864
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 208
• Topological Polar Surface Area: 54.6

Experimental Properties

• Color/Form: White to Yellow Solid
• PSA: 54.6

2-{imidazo[1,2-a]pyridin-2-yl}acetic acid Security Information

• Signal Word：Danger
• Hazard Statement： H315;H318;H335
• Warning Statement： P261;P280;P305+P351+P338
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines

Additional information on 2-{imidazo[1,2-a]pyridin-2-yl}acetic acid

2-{imidazo[1,2-a]pyridin-2-yl}acetic acid (CAS No. 19741-30-1): A Promising Compound in Pharmaceutical Research

2-{imidazo[1,2-a]pyridin-2-yl}acetic acid, also known by its CAS number 19741-30-1, has emerged as a focal point in modern pharmaceutical research due to its unique molecular structure and potential therapeutic applications. This compound belongs to the class of imidazo[1,2-a]pyridine derivatives, which are known for their diverse biological activities, including anti-inflammatory, antitumor, and neuroprotective properties. Recent studies have highlighted its role in modulating key signaling pathways, making it a valuable candidate for drug development targeting chronic diseases.

The molecular framework of 2-{imidazo[1,2-a]pyridin-2-yl}acetic acid is characterized by a fused imidazole and pyridine ring system, with an acetic acid side chain extending from the pyridine ring. This structural feature allows for the formation of hydrogen bonds with biological targets, enhancing its binding affinity and selectivity. The compound's chemical stability and solubility properties are critical factors in its suitability for pharmaceutical formulations, as these characteristics influence its bioavailability and pharmacokinetic profile.

Recent advancements in computational chemistry have enabled researchers to predict the molecular interactions of 2-{imidazo[1,2-a]pyridin-2-yl}acetic acid with various protein targets. For instance, a 2023 study published in Journal of Medicinal Chemistry demonstrated that this compound exhibits high affinity for the kinase domain of the Janus kinase (JAK) family, which is implicated in inflammatory and autoimmune disorders. This finding aligns with its potential as an anti-inflammatory agent, particularly in conditions such as rheumatoid arthritis and psoriasis.

Moreover, the compound's ability to inhibit pro-inflammatory cytokine production has been validated through in vitro experiments. A 2024 preclinical study revealed that 2-{imidazo[1,2-a]pyridin-2-yl}acetic acid significantly reduces the secretion of interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in macrophage cell lines, suggesting its efficacy in modulating immune responses. These results are consistent with its structural similarity to known anti-inflammatory agents, such as non-steroidal anti-inflammatory drugs (NSAIDs), but with potentially improved selectivity and reduced side effects.

Another area of interest is the compound's potential in neurodegenerative disease research. A 2023 study published in Neuropharmacology explored its effects on beta-amyloid aggregation, a hallmark of Alzheimer's disease. The results indicated that 2-{imidazo[1,2-a]pyridin-2-yl}acetic acid disrupts amyloid fibril formation by interfering with hydrophobic interactions, which could lead to its application in preventing or slowing down the progression of neurodegenerative disorders.

The synthesis of 2-{imidazo[1,2-a]pyridin-2-yl}acetic acid has also been optimized to improve yield and purity, which is crucial for its transition from laboratory research to clinical trials. A 2024 paper in Organic & Biomolecular Chemistry described a novel catalytic approach using palladium-based reagents to efficiently construct the imidazo[1,2-a]pyridine core. This method reduces the number of synthetic steps and minimizes the use of hazardous solvents, aligning with the principles of green chemistry.

In addition to its therapeutic potential, the compound's pharmacological properties are being explored for its role in drug delivery systems. Researchers are investigating the use of nanoparticle formulations to enhance the compound's solubility and targeting capabilities. A 2023 study in Advanced Drug Delivery Reviews demonstrated that encapsulating 2-{imidazo[1,2-a]pyridin-2-yl}acetic acid in polymeric nanoparticles significantly improves its oral bioavailability, which is a critical factor for its development as a systemic medication.

However, challenges remain in translating these findings into clinical applications. The compound's long-term safety profile, including potential toxicity and drug interactions, requires further investigation. Additionally, the need for large-scale production and cost-effective manufacturing processes must be addressed to ensure its accessibility for patients.

Overall, 2-{imidazo[1,2-a]pyridin-2-yl}acetic acid (CAS No. 19741-30-1) represents a promising candidate in pharmaceutical research, with its structural versatility and potential therapeutic applications. Ongoing studies continue to uncover new insights into its mechanisms of action, paving the way for its development as a novel treatment for various diseases.